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Compound of Interest

Compound Name: (R)-MIK665

Cat. No.: B609037

(R)-MIK665, a potent and selective MCL1 inhibitor, requires careful handling and disposal to
ensure laboratory safety and environmental protection. While the substance is not classified as
hazardous under the Globally Harmonized System (GHS), adherence to proper chemical waste
management protocols is essential.[1] This guide provides detailed procedures for the safe
disposal of (R)-MIK665 in a research setting.

Hazard Identification and Personal Protective
Equipment (PPE)

Before handling (R)-MIK665, it is crucial to review the Safety Data Sheet (SDS). According to
available information, (R)-MIK665 is not classified as a hazardous substance.[1] However, as a
standard practice for handling any chemical, appropriate personal protective equipment should
be worn.

Required Personal Protective Equipment:
e Gloves: Use standard laboratory nitrile gloves.
o Eye Protection: Wear safety glasses or goggles.

» Lab Coat: A standard lab coat should be worn to protect from potential splashes.

Waste Segregation and Management
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Proper segregation of chemical waste at the point of generation is a critical step for safe and

compliant disposal. All materials contaminated with (R)-MIK665 should be treated as chemical

waste and disposed of through the institution's environmental health and safety (EHS) office.

Table 1: (R)-MIK665 Waste Disposal Streams

Waste Type

Description

Recommended Container

Bulk Chemical Waste

Unused, expired, or unwanted
(R)-MIK665 powder; solutions
containing (R)-MIK665.

A clearly labeled, sealable, and
compatible hazardous waste

container.

Contaminated Solid Waste

Items contaminated with (R)-
MIK665, such as pipette tips,

tubes, vials, and absorbent

paper.

A designated container for

solid chemical waste.

Contaminated Sharps

Needles and syringes used for
dissolving or transferring (R)-
MIK665 solutions.

A puncture-resistant sharps

container for chemical waste.

Contaminated Glassware

Reusable glassware that has
come into contact with (R)-
MIK665.

To be decontaminated before
reuse or disposed of as solid

chemical waste.

Disposal Procedures

The primary principle for the disposal of (R)-MIK665 is to prevent its release into the

environment. Do not allow (R)-MIK665 to enter sewers or surface and ground water.[1]

Step 1: Disposing of Unused or Expired (R)-MIK665 (Bulk Waste)

o Keep the (R)-MIK665 in its original, clearly labeled container.

« If the original container is compromised, transfer the contents to a new, compatible, and

properly labeled waste container.

o Store the container in a designated hazardous waste accumulation area, following

institutional guidelines.
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» Arrange for pickup by your institution's EHS-approved waste management provider.
Step 2: Disposing of Contaminated Solid Waste

o Collect all disposable items that have come into contact with (R)-MIK665, such as gloves,
pipette tips, and weigh boats.

e Place these items in a designated and clearly labeled container for solid chemical waste.

e When the container is full, seal it and move it to the hazardous waste accumulation area for
disposal.

Step 3: Disposing of Contaminated Sharps

o Immediately after use, dispose of any needles and syringes in a designated, puncture-
resistant sharps container for chemical waste.

» Do not recap, bend, or break needles.

e Once the sharps container is full, seal it and arrange for its disposal through your EHS office.
Decontamination and Spill Management

Decontamination of Work Surfaces and Equipment:

» After handling (R)-MIK665, decontaminate all work surfaces and non-disposable equipment.
o Use a suitable cleaning agent as recommended by your institution's safety protocols.

» All materials used for decontamination, such as wipes and paper towels, should be disposed
of as contaminated solid waste.

Spill Cleanup:
In the event of a small spill of (R)-MIK665 powder:
o Alert personnel in the immediate area.

o Wear appropriate PPE, including gloves and eye protection.
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o Carefully pick up the spilled material mechanically (e.g., with a dustpan and brush or a
dedicated vacuum for chemical powders).[1] Avoid creating dust.

e Place the collected material and all cleanup supplies into a sealed container and dispose of it
as bulk chemical waste.

» Decontaminate the spill area thoroughly.

e Report the incident to your laboratory supervisor and EHS office.

Experimental Workflow for Waste Disposal

The following diagram illustrates the logical workflow for the proper segregation and disposal of
waste generated during the use of (R)-MIK665.
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Figure 1: (R)-MIK665 Waste Disposal Workflow
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Figure 1: (R)-MIK665 Waste Disposal Workflow

Disclaimer: This document provides general guidance for the disposal of (R)-MIK665 in a
laboratory setting. All procedures must be conducted in strict accordance with local, state, and
federal regulations, as well as your institution's specific environmental health and safety
policies. Always consult the most recent Safety Data Sheet (SDS) and your institution's EHS
office for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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